Cas no 30164-93-3 (Jasminin)

• Product Name: Jasminin
• CAS No: 30164-93-3
• MF: C₂₆H₃₈O₁₂
• MW: 542.572729587555
• CID: 312345
• PubChem ID: 74184102
• Update Time: 2024-10-30

Jasminin Chemical and Physical Properties

Names and Identifiers

• 9,12-Methano-6H,8H,14H-pyrano[3,4-c][1,7]dioxacyclododecin-6,14-dione,4-ethylidene-3-(b-D-glucopyranosyloxy)-3,4,4a,5,9,10,11,12-octahydro-10-(2-hydroxy-1-methylethyl)-15-methyl-(9CI)
• Jasminin(8CI)
• 4-Ethylidene-3-(β-D-glucopyranosyloxy)-3,4,4a,5,9,10,11,12-octahydro-10-(2-hydroxy-1-methylethyl)-15-methyl-9,12-methano-6H,8H,14H-pyrano[3,4-c][1,7]dioxacyclododecin-6,14-dione
• 9,12-Methano-6H,8H,14H-pyrano[3,4-c][1,7]dioxacyclododecin-6,14-dione,4-ethylidene-3-(b-D-glucopyranosyloxy)-3,4,4a,5,9,10,11
• Jasminin
• CID 101290201
• 9,12-Methano-6H,8H,14H-pyrano[3,4-c][1,7]dioxacyclododecin-6,14-dione, 4-ethylidene-3-(β-D-glucopyranosyloxy)-3,4,4a,5,9,10,11,12-octahydro-10-(2-hydroxy-1-methylethyl)-15-methyl-
• Jasminin >=90% (LC/MS-ELSD)
• 30164-93-3
• 8-Ethylidene-15-(1-hydroxypropan-2-yl)-17-methyl-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,6,12-trioxatricyclo[12.2.1.04,9]heptadec-4-ene-3,11-dione
• CHEBI:182005

• Inchi： 1S/C26H38O12/c1-4-13-15-6-20(29)34-9-16-12(3)18(5-14(16)11(2)7-27)36-24(33)17(15)10-35-25(13)38-26-23(32)22(31)21(30)19(8-28)37-26/h4,10-12,14-16,18-19,21-23,25-28,30-32H,5-9H2,1-3H3/b13-4-/t11?,12?,14?,15?,16?,18?,19-,21-,22+,23-,25?,26+/m1/s1
• InChI Key： NRVMCZSNPIHCNL-QSNNAOSGSA-N
• SMILES： O1C(C2=COC(/C(=C\C)/C2CC(=O)OCC2C(C)C1CC2C(C)CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)=O

Computed Properties

• Exact Mass: 542.23632664g/mol
• Monoisotopic Mass: 542.23632664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 933
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 181
• XLogP3: -0.3

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 159-160 °C
• Boiling Point: 818.0±65.0 °C at 760 mmHg
• Flash Point: 271.1±27.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• pka: 12.74±0.70(Predicted)

Jasminin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether